Cas no 2803852-49-3 (5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid)

5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid is a specialized triazine derivative featuring a reactive allyloxycarbonyl (Alloc) protecting group and a carboxylic acid functionality. This compound is of interest in synthetic organic and medicinal chemistry due to its dual reactivity, enabling selective modifications at both the amino and carboxyl sites. The Alloc group offers orthogonal deprotection under mild conditions, making it suitable for peptide and heterocycle synthesis. The triazine core contributes to its potential as a scaffold for bioactive molecule development. Its structural features allow for further derivatization, supporting applications in drug discovery and materials science. The compound's stability and functional group compatibility enhance its utility in multistep synthetic routes.
5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid structure
2803852-49-3 structure
Product Name:5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid
CAS No:2803852-49-3
MF:C9H10N4O4
MW:238.20010137558
CID:5798480
Update Time:2025-06-08

5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid
    • Inchi: 1S/C9H10N4O4/c1-3-4-17-9(16)11-8-10-5(2)6(7(14)15)12-13-8/h3H,1,4H2,2H3,(H,14,15)(H,10,11,13,16)
    • InChI Key: DJXVENAAQONRKZ-UHFFFAOYSA-N
    • SMILES: N1C(C(O)=O)=C(C)N=C(NC(OCC=C)=O)N=1

Experimental Properties

  • Density: 1.439±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 0.57±0.38(Predicted)

5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid Pricemore >>

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5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid Related Literature

Additional information on 5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid

Comprehensive Overview of 5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid (CAS No. 2803852-49-3)

The compound 5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid (CAS No. 2803852-49-3) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazine core modified with a carboxylic acid and an allyloxycarbonylamino group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

In the context of modern medicinal chemistry, 5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid is explored for its role in designing kinase inhibitors and antimicrobial agents. The triazine scaffold is known for its ability to mimic purine bases, enabling interactions with biological targets. This property is leveraged in developing therapies for cancer and infectious diseases, addressing pressing global health challenges. Recent studies highlight its utility in fragment-based drug design (FBDD), a hot topic in AI-driven drug development.

From an agrochemical perspective, derivatives of this compound exhibit herbicidal and fungicidal activities. The allyloxycarbonyl moiety enhances bioavailability, making it valuable for sustainable pest control formulations. With growing demand for eco-friendly pesticides, this molecule’s potential aligns with regulatory shifts toward reducing environmental toxicity. Its compatibility with green chemistry principles further boosts its appeal, as industries seek alternatives to traditional halogenated compounds.

Synthetic accessibility is another advantage of CAS 2803852-49-3. The compound can be functionalized via its carboxylic acid group or allyl side chain, enabling diverse derivatization strategies. This flexibility is critical for high-throughput screening (HTS) campaigns, where rapid analog generation accelerates lead optimization. Laboratories focusing on combinatorial chemistry or click chemistry may find this molecule particularly useful for library construction.

Analytical characterization of 5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid typically involves HPLC, NMR, and mass spectrometry. Purity thresholds exceeding 95% are achievable through optimized crystallization protocols, meeting stringent requirements for preclinical studies. Stability studies under varying pH and temperature conditions confirm its suitability for formulation development, a key consideration for researchers optimizing drug delivery systems.

Market trends indicate rising interest in custom synthesis services for such niche intermediates. Companies specializing in contract research increasingly list CAS 2803852-49-3 in their catalogs, catering to pharmaceutical and agrochemical clients. Patent landscapes reveal growing IP activity around triazine-based compounds, suggesting competitive opportunities for innovators.

In summary, 5-Methyl-3-[[(2-propen-1-yloxy)carbonyl]amino]-1,2,4-triazine-6-carboxylic acid represents a compelling case study at the intersection of small-molecule research and industrial application. Its dual utility in life sciences and agriculture, combined with synthetic tractability, positions it as a valuable asset for addressing contemporary challenges in health and sustainability.

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